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Executive Summary

Chloro-bis(dimethylamino)-methylium chloride (CAS: 13829-06-6), often referred to as the
chloride salt of the TCFH cation, is a potent electrophilic chlorinating and activating agent. It
serves as a critical intermediate in the synthesis of guanidines, amidines, and the activation of
carboxylic acids.

However, its utility is directly proportional to its instability. Unlike its hexafluorophosphate
counterpart (TCFH), the chloride salt is extremely hygroscopic and thermally labile. Improper
storage leads to rapid hydrolysis, generating Tetramethylurea (TMU) and Hydrochloric acid
(HCI), which not only renders the reagent useless but introduces acidic contaminants that can
compromise downstream sensitive chemistry. This guide defines the "Gold Standard" for
maintaining reagent integrity.

Physicochemical Profile & Identification
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Feature Specification

IUPAC Name Chloro-bis(dimethylamino)methylium chloride

Tetramethylchloroformamidinium chloride; TCF-
Common Names

Cl
CAS Number 13829-06-6
Formula
Molecular Weight 171.07 g/mol
Structure
Physical State White to pale yellow crystalline solid
Hygroscopicity Severe (Deliquescent in moist air)
Solubility Soluble in polar aprotic solvents (MeCN, DCM,

DMF). Reacts with protic solvents.

Mechanisms of Degradation

Understanding why the reagent degrades is the first step in prevention. The primary failure
mode is hydrolysis, driven by the high electrophilicity of the central carbon atom.

The Hydrolysis Pathway

Upon contact with atmospheric moisture, the chloroiminium center undergoes nucleophilic
attack by water. This irreversible cascade releases toxic HCI gas and the inert byproduct
Tetramethylurea.
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Figure 1: Hydrolysis mechanism. Note that the formation of Tetramethylurea is

thermodynamically favored and irreversible.

Thermal Instability

While less volatile than Vilsmeier reagents derived from DMF, this salt is thermally sensitive.
Prolonged exposure to temperatures >25°C can accelerate disproportionation or autocatalytic
decomposition, especially if trace acid (HCI) is present from prior hydrolysis.

Storage & Handling Protocol (The "Gold Standard")

To ensure reagent viability, a multi-barrier storage approach is required.[1]

The Storage Workflow
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Figure 2: Optimal storage workflow to prevent moisture ingress.

Detailed Conditions
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Parameter Recommendation Rationale

Slows thermal decomposition

and reduces kinetic rate of
Temperature -20°C (£ 5°C) o

hydrolysis with headspace

moisture.

Essential. Oxygen is not the

primary threat; moisture is.
Atmosphere Argon or Nitrogen Argon is preferred as it is

heavier than air, blanketing the

solid.

Do not use metal (corrosion

risk from HCI). Do not use
Container Glass with PTFE Liner standard polyethylene

(permeable to moisture over

time).

Store the primary vial inside a
Desiccant P205 or Indicating Silica secondary jar containing a

strong desiccant.

Quality Control & Re-Validation

Before committing valuable starting materials to a reaction, validate the quality of the Chloro-
bis(dimethylamino)-methylium chloride batch.

Visual Inspection

o Pass: Free-flowing white/pale-yellow powder.

« Fail: Clumping, "wet" appearance, or liquid formation (indicates significant hydrolysis).

NMR Validation (The Definitive Test)

Proton NMR (

H-NMR) is the most reliable method to quantify purity.
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e Solvent: Anhydrous Acetonitrile-d3 (CD
CN) or Dichloromethane-d2 (CD
Cl
).
o Critical: Do NOT use Methanol-d4 (CD

OD) or D
O, as they will react with the reagent immediately.

o Critical: Do NOT use DMSO-d6 if it is not strictly anhydrous; the reagent can react with
DMSO sulfoxide oxygen.

Diagnostic Shifts (in CD

CN):

Chemical Shift (
Species Multiplicity Interpretation

» Ppm)

The methyl groups are
Active Reagent ~3.30 - 3.35 Singlet (12H) deshielded by the
cationic center.

Tetramethylurea ) The "dead" hydrolysis
) ~2.75-2.80 Singlet (12H)
(Impurity) product.

Calculation of Purity:

Safety & Toxicology

o Corrosivity: The reagent releases HCI upon contact with skin or mucous membranes.
Causes severe burns.[2][3]

» Teratogenicity: The hydrolysis product, Tetramethylurea (TMU), is a known teratogen. Handle
all waste streams as hazardous.
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» PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,
and lab coat. Always handle in a fume hood.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Stability & Storage of Chloro-
bis(dimethylamino)-methylium chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083039#chloro-bis-dimethylamino-methylium-
chloride-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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